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Ochratoxins and related substances
Ochratoxins are a group of toxic metabolites primarily produced by certain fungi, notably Aspergillus and Penicillium species. These mycotoxins have gained significant attention due to their presence in various food products and feedstuffs, potentially leading to health concerns. Ochratoxin A (OTA) is the most extensively studied and widely distributed ochratoxin, known for its nephrotoxic, hepatotoxic, and potential carcinogenic effects. The detection of ochratoxins requires precise analytical methods due to their low levels in contaminated samples.
Ochratoxins pose a significant challenge in food safety and quality control, as they can contaminate cereal grains, coffee beans, wine, and other agricultural products during storage or processing. Regulatory agencies around the world have established maximum allowable limits for ochratoxin contamination to protect public health. Advanced purification technologies such as adsorption, distillation, and membrane filtration are employed in industries to remove these harmful substances from food and feed matrices.
Research into ochratoxins continues, focusing on developing more sensitive and selective detection methods, understanding their mechanisms of action, and exploring potential mitigation strategies to reduce human exposure.
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Methoxypolyethylene Glycols: Emerging Excipients in Modern BiopharmaceuticalsMethoxypolyethylene Glycols: Emerging Excipients in Modern Biopharmaceuticals Introduction to Methoxypolyethylene Glycols Methoxypolyethylene glycols (MPEG) are a class of polymeric excipients that have gained significant attention in the field of biopharmaceuticals due to their unique properties and versatility. These polymers, derived from polyethylene glycol (PEG), exhibit excellent solubility,...
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Melamine-Related Contaminations in Pharmaceuticals: A Growing ConcernMelamine-Related Contaminations in Pharmaceuticals: A Growing Concern Introduction Melamine, a nitrogen-rich heterocyclic compound, has gained significant attention due to its widespread use as a contaminant in various industries, including pharmaceuticals. The presence of melamine in pharmaceutical products poses serious health risks and has raised concerns about the quality and safety of...
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Ibuprofen: A Comprehensive Review of Its Pharmaceutical Properties and ApplicationsIbuprofen: A Comprehensive Review of Its Pharmaceutical Properties and Applications Introduction to Ibuprofen Ibuprofen is a widely used nonsteroidal anti-inflammatory drug (NSAID) that has been an integral part of both over-the-counter (OTC) and prescription medications for decades. Discovered in 1961, ibuprofen was developed by the pharmaceutical company Boots as a treatment for arthritis and...
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Hyaluronidase: A Key Enzyme in Transdermal Drug Delivery SystemsHyaluronidase: A Key Enzyme in Transdermal Drug Delivery Systems Introduction to Hyaluronidase and Its Role in Transdermal Drug Delivery Hyaluronidase, often referred to as hyalase, is a unique enzyme that plays a pivotal role in various biological processes. In the context of transdermal drug delivery systems (TDDS), hyaluronidase has emerged as a critical component due to its ability to enhance...
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Glyoxal: Emerging Insights into its Biopharmaceutical Applications and Toxicological ImplicationsGlyoxal: Emerging Insights into its Biopharmaceutical Applications and Toxicological Implications Introduction to Glyoxal and Its Relevance in Modern Science Glyoxal, a small organic compound with the chemical formula C₂H₄O₂, has garnered significant attention in recent scientific research due to its diverse biopharmaceutical applications and potential toxicological implications. As a simple...
